Cas no 806-29-1 (6a,9a-Difluoroprednisolone)

6a,9a-Difluoroprednisolone Properties

Names and Identifiers

• 6-alpha-Fluoro-isoflupredone
• 6a,9-Difluoro-11b,17,21-trihydroxypregna-1,4-diene-3,20-dione
• (6S,8S,9R,10S,11S,13S,14S,17R)-6,9-Difluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
• 6α,​9α-​Difluoroprednisolone
• 6-α-Fluoro-isoflupredone
• 6alpha,9-difluoro-11beta,17,21-trihydroxypregna-1,4-diene-3,20-dione
• NSC77021
• 6-alpha-Fluoroisoflupredone
• MLS002701913
• 6a-Fluoro-isoflupredone
• 6--Fluoro-isoflupredone
• AKOS025402049
• Pregna-1,20-dione, 6,9-difluoro-11,17,21-trihydroxy-, (6.alpha.,11.beta.)-
• NSC-77021
• MR5YQC763Y
• 806-29-1
• Pregna-1,4-diene-3,20-dione, 6alpha,9-difluoro-11beta,17,21-trihydroxy-
• 6alpha,9alpha-difluoroprednisolone
• AC-3529
• (6S,8S,9R,10S,11S,13S,14S,17R)-6,9-difluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• 6.alpha.,9-Difluoroprednisolone
• PD011319
• 6.alpha.,9.alpha.-Difluoroprednisolone
• NCI60_041694
• 6a,?9a-?Difluoroprednisolone
• Pregna-1,4-diene-3,20-dione, 6,9-difluoro-11,17,21-trihydroxy-, (6alpha,11beta)-
• NSC 77021
• Pregna-1,20-dione, 6.alpha.,9-difluoro-11.beta.,17,21-trihydroxy-
• (6alpha,11beta)-6,9-difluoro-11,17,21-trihydroxypregna-1,4-diene-3,20-dione
• Q-101390
• SCHEMBL3765700
• 6alpha,9-Difluoroprednisolone
• A854253
• NS00042735
• AS-59362
• DTXSID501160438
• CHEMBL1967506
• CS-0199244
• EINECS 212-360-8
• (6α,11β)-6,9-Difluoro-11,17,21-trihydroxypregna-1,4-diene-3,20-dione (ACI)
• Pregna-1,4-diene-3,20-dione, 6α,9-difluoro-11β,17,21-trihydroxy- (6CI, 7CI, 8CI)
• 6α,9-Difluoroprednisolone
• 6α,9α-Difluoroprednisolone
• (6I+/-,11I(2))-6,9-Difluoro-11,17,21-trihydroxypregna-1,4-diene-3,20-dione
• (1R,3AS,3BS,5S,9AS,9BR,10S,11AS)-5,9B-DIFLUORO-1,10-DIHYDROXY-1-(2-HYDROXYACETYL)-9A,11A-DIMETHYL-2H,3H,3AH,3BH,4H,5H,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-ONE
• +Expand

• MDL： MFCD09263627
• InChIKey： ABUISBDTYAZRHY-RBKZJGKHSA-N
• Inchi： 1S/C21H26F2O5/c1-18-5-3-11(25)7-14(18)15(22)8-13-12-4-6-20(28,17(27)10-24)19(12,2)9-16(26)21(13,18)23/h3,5,7,12-13,15-16,24,26,28H,4,6,8-10H2,1-2H3/t12-,13-,15-,16-,18-,19-,20-,21-/m0/s1
• SMILES： F[C@@]12[C@]3(C=CC(C=C3[C@@H](F)C[C@H]1[C@@H]1CC[C@](O)(C(=O)CO)[C@]1(C[C@@H]2O)C)=O)C

Computed Properties

• Exact Mass: 396.17500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 396.17483
• Heavy Atom Count: 28
• Complexity: 809
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 94.8

Experimental Properties

• LogP: 1.59770
• PSA: 94.83000
• Refractive Index: 1.586
• Boiling Point: 568.3°C at 760 mmHg
• Vapor Pressure: 0.0±3.5 mmHg at 25°C
• Flash Point: 297.5°C
• Density: 1.39

6a,9a-Difluoroprednisolone Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

6a,9a-Difluoroprednisolone Customs Data

• HS CODE：2937210000
• Customs Data：

  China Customs Code:

  2937210000